Cas no 2368221-21-8 ((5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid)

• Product Name: (5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid
• CAS No: 2368221-21-8
• MF: C₆H₇BFNO₂
• MW: 159.965493440628
• CID: 6831263
• PubChem ID: 172400484
• Update Time: 2025-03-01

(5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid
• CS-18980
• 2368221-21-8

• Inchi： 1S/C6H7BFNO2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3,10-11H,1H3/i1D3,2D,3D
• InChI Key： RLFWFKJSNCHEJS-RHIBPKLGSA-N
• SMILES： FC1=C([2H])C(B(O)O)=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 160.0867705Da
• Monoisotopic Mass: 160.0867705Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų